

Understanding the Compound: Mometasone Furoate EP Impurity F

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Mometasone Furoate EP Impurity F*
Cat. No.: *B13385922*

[Get Quote](#)

Mometasone Furoate EP Impurity F, also known as 6-Oxo Mometasone Furoate, is a related substance that can arise during the synthesis or degradation of the active pharmaceutical ingredient (API).[1][2] While specific toxicity and ecotoxicity data for Impurity F are not readily available, its structural similarity to the parent compound—a high-potency corticosteroid—demands that it be handled with the same high degree of caution.[3]

The fundamental principle guiding its disposal is the precautionary principle. Given its classification as a "pharmaceutical related compound of unknown potency," it must be treated as a potentially hazardous chemical waste.[4]

Property	Information	Source
Chemical Name	9,21-Dichloro-11 β -hydroxy-16 α -methyl-3,6,20-trioxopregna-1,4-dien-17-yl furan-2-carboxylate	[1]
CAS Number	1305334-30-8	[1]
Molecular Formula	C27H28Cl2O7	[1][2]
Appearance	Off-White Solid	[1]
Solubility	Soluble in Methanol, DMSO	[1]
Storage	2-8 °C	[1]

The Core Directive: Why Proper Disposal is Non-Negotiable

Improper disposal of pharmaceutical waste, including impurities like **Mometasone Furoate EP Impurity F**, poses significant risks to both public health and the environment.

- **Environmental Contamination:** Pharmaceuticals discharged into sewer systems or sent to landfills can bypass conventional water treatment processes and contaminate surface and groundwater.[5] These active compounds can disrupt aquatic ecosystems and persist in the environment. The U.S. Environmental Protection Agency (EPA) and European regulatory bodies strictly prohibit the disposal of hazardous pharmaceutical waste via sewers (a practice known as "sewerage").[5][6]
- **Regulatory Compliance:** In the United States, pharmaceutical waste is regulated by the EPA under the Resource Conservation and Recovery Act (RCRA).[7] In Europe, the Waste Framework Directive and guidelines from the European Medicines Agency (EMA) provide the legal framework.[8] Failure to comply with these regulations can result in significant penalties.
- **Laboratory Safety:** Establishing clear, safe disposal pathways prevents accidental exposure to potent compounds and minimizes the risk of chemical reactions from improper waste

mixing.

Disposal Workflow: A Step-by-Step Protocol

This protocol outlines the essential steps for the safe handling and disposal of **Mometasone Furoate EP Impurity F** from the point of generation to its final destruction.

Step 1: Immediate Handling and Segregation at the Source

The moment Impurity F is declared as waste (e.g., residual material, expired standard, contaminated consumables), it must be managed as hazardous pharmaceutical waste.

- Personal Protective Equipment (PPE): Always handle the material wearing appropriate PPE, including chemical-resistant gloves (consider double-gloving), safety goggles, and a laboratory coat.[9][10]
- Waste Segregation: Do not mix **Mometasone Furoate EP Impurity F** with non-hazardous waste. It must be collected in a dedicated, clearly labeled hazardous waste container.[11]
 - Solid Waste: Collect pure solid impurity, contaminated weighing boats, and contaminated PPE (gloves, wipes) in a sealable, robust plastic container.
 - Liquid Waste: If dissolved in a solvent (e.g., Methanol, DMSO), collect it in a separate, compatible hazardous waste container for halogenated or non-halogenated solvent waste, as appropriate. Do not pour it down the drain.[5]

Step 2: Waste Container Labeling and Accumulation

Proper labeling is a critical compliance step that ensures safe handling throughout the disposal chain.

- Labeling: The waste container must be labeled immediately upon the first addition of waste. The label should include:
 - The words "Hazardous Waste"
 - The full chemical name: "**Mometasone Furoate EP Impurity F**"


- The CAS Number: "1305334-30-8"
- The associated hazards (e.g., "Potent Compound," "Handle with Caution")
- The accumulation start date.
- Container Management: Keep the waste container sealed at all times, except when adding waste. Store it in a designated satellite accumulation area within the laboratory, away from incompatible materials.[12]

Step 3: Final Disposal Pathway

The required method for destroying potent pharmaceutical compounds is high-temperature incineration. This process ensures the complete breakdown of the active molecule into non-hazardous components.

- Engage a Licensed Contractor: Your institution must use a licensed hazardous waste management company for the transportation and final disposal of the material.[4][7] This contractor will provide the appropriate containers and documentation (e.g., hazardous waste manifest).
- High-Temperature Incineration: Specify that the waste must be destroyed via high-temperature incineration, preferably at facilities operating above 1,200°C.[8][13] This is considered the gold standard for hazardous pharmaceutical waste and is effective for halogenated compounds like Impurity F.[13]
- Documentation: Ensure all paperwork, including the hazardous waste manifest, is completed accurately. This document tracks the waste from your facility ("cradle") to its final disposal ("grave"), providing a legal record of compliance.[7]

The following diagram illustrates the decision-making process for the disposal of **Mometasone Furoate EP Impurity F**.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. allmpus.com](http://allmpus.com) [allmpus.com]
- [2. synthinkchemicals.com](http://synthinkchemicals.com) [synthinkchemicals.com]
- [3. Mometasone Furoate | C₂₇H₃₀Cl₂O₆ | CID 441336 - PubChem](https://pubchem.ncbi.nlm.nih.gov) [pubchem.ncbi.nlm.nih.gov]
- [4. cleanchemlab.com](http://cleanchemlab.com) [cleanchemlab.com]
- [5. epa.gov](http://epa.gov) [epa.gov]
- [6. republicservices.com](http://republicservices.com) [republicservices.com]
- [7. mcfenvironmental.com](http://mcfenvironmental.com) [mcfenvironmental.com]
- [8. Pharmaceutical Waste Management Solutions for EU Facilities](http://evreka.co) [evreka.co]
- [9. organon.com](http://organon.com) [organon.com]
- [10. chemicalbook.com](http://chemicalbook.com) [chemicalbook.com]
- [11. Managing pharmaceutical waste – NHS SPS - Specialist Pharmacy Service – The first stop for professional medicines advice](https://sps.nhs.uk) [sps.nhs.uk]
- [12. datasheets.scbt.com](http://datasheets.scbt.com) [datasheets.scbt.com]
- [13. iwaste.epa.gov](http://iwaste.epa.gov) [iwaste.epa.gov]
- To cite this document: BenchChem. [Understanding the Compound: Mometasone Furoate EP Impurity F]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b13385922/docs#understanding-the-compound-mometasone-furoate-ep-impurity-f\]](https://www.benchchem.com/product/b13385922/docs#understanding-the-compound-mometasone-furoate-ep-impurity-f)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)